Cas no 1806887-12-6 (2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1806887-12-6
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4870286
• Update Time: 2025-05-20

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-2-5-4(12)1-3(7(10)11)6(9)13-5/h1,7H,2H2
• InChI Key： RXXIJFBJXXVRRH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine

Professional Introduction to 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1806887-12-6)

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1806887-12-6) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromomethyl group, a chloro substituent, and a difluoromethyl moiety on a pyridine backbone, make it an invaluable building block for synthesizing a wide array of bioactive molecules. This compound has been extensively explored in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

The bromomethyl functional group at the 2-position of the pyridine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This allows for the facile introduction of various pharmacophores, enabling the design of compounds with tailored biological activities. Additionally, the chloro substituent at the 6-position and the difluoromethyl group at the 5-position contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural elements collectively enhance the compound's potential as an intermediate in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. The combination of halogenated pyridine rings and alkylating groups has been particularly fruitful in generating compounds with potent inhibitory effects on various enzymes and receptors. For instance, studies have shown that derivatives of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine exhibit significant activity against kinases and other enzymes involved in cancer progression. These findings have prompted researchers to investigate its potential as a lead compound for developing novel anticancer agents.

One notable area where this compound has shown promise is in the treatment of solid tumors. Preclinical studies have demonstrated that certain analogs derived from 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine can inhibit the growth of tumor cells by targeting specific signaling pathways. The bromomethyl group allows for further derivatization to introduce motifs that interact with proteins such as tyrosine kinases, which are often overexpressed in cancer cells. Furthermore, the presence of electron-withdrawing groups like chloro and difluoromethyl enhances binding affinity and selectivity, making these compounds more effective in vitro and in vivo.

The difluoromethyl group is particularly noteworthy for its ability to improve metabolic stability and binding affinity at biological targets. This moiety has been widely used in drug development due to its ability to enhance lipophilicity while maintaining good solubility. In the context of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine, this group contributes to the compound's overall pharmacokinetic profile, making it a suitable candidate for further optimization into a drug candidate.

Another area of interest is the use of this compound in developing treatments for infectious diseases. Emerging evidence suggests that pyridine derivatives can modulate host-pathogen interactions by targeting virulence factors or host immune response pathways. Researchers have reported that analogs of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine exhibit antiviral properties by inhibiting viral proteases or integrases. The reactivity provided by the bromomethyl group allows for the introduction of scaffolds that can mimic natural substrates or inhibitors, thereby disrupting viral replication cycles.

The synthesis of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of commercially available pyridine precursors using halogenation and alkylation reactions. The introduction of bromo, chloro, and iodine substituents requires careful control of reaction conditions to ensure high selectivity and yield. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently.

In conclusion, 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1806887-12-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it an excellent starting point for developing novel bioactive molecules. The growing body of research on its derivatives underscores its importance as a tool in medicinal chemistry and drug discovery efforts aimed at addressing various therapeutic challenges.